Cas no 5439-13-4 (2-Bromo-N-(4-bromophenyl)acetamide)

• Product Name: 2-Bromo-N-(4-bromophenyl)acetamide
• CAS No: 5439-13-4
• MF: C₈H₇Br₂NO
• MW: 292.955280542374
• MDL: MFCD00124401
• CID: 380999
• PubChem ID: 225526
• Update Time: 2025-04-19

2-Bromo-N-(4-bromophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide,2-bromo-N-(4-bromophenyl)-
• 2-BROMO-N-(4-BROMOPHENYL)ACETAMIDE
• 2,4-dibromoacetanilide
• DTXSID80969500
• MFCD00124401
• NSC15062
• AKOS005172493
• LS-03610
• 2,4'-Dibromoacetanilide
• 5439-13-4
• NSC-15062
• SCHEMBL1039601
• Acetamide, N-(4-bromophenyl)-2-bromo-
• 2-Bromo-N-(4-bromophenyl)-acetamide
• BB 0258319
• 2-Bromo-N-(4-bromophenyl)acetamide

• MDL： MFCD00124401
• Inchi： 1S/C8H7Br2NO/c9-5-8(12)11-7-3-1-6(10)2-4-7/h1-4H,5H2,(H,11,12)
• InChI Key： FDPCSKPUJUALLE-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)NC(CBr)=O

Computed Properties

• Exact Mass: 290.88900
• Monoisotopic Mass: 290.889
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 29.1A^2

Experimental Properties

• Density: 1.928
• Boiling Point: 398.5°C at 760 mmHg
• Flash Point: 194.8°C
• Refractive Index: 1.658
• PSA: 29.10000
• LogP: 2.85550

2-Bromo-N-(4-bromophenyl)acetamide Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides